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Compound of Interest

Compound Name: Speed DiO

Cat. No.: B1148126

For researchers, scientists, and professionals in drug development, ensuring laboratory safety
is paramount. This guide provides essential, immediate safety and logistical information for
handling Speed DiO (3,3'-dioctadecyloxacarbocyanine perchlorate), a lipophilic carbocyanine
dye. Adherence to these protocols is critical for minimizing risk and ensuring the integrity of
your research.

Immediate Safety and Personal Protective
Equipment (PPE)

When working with Speed DiO, a comprehensive approach to personal protection is non-
negotiable. The following table summarizes the required PPE.
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Body Part Required PPE Specifications

Must conform to EN166 or
NIOSH (US) standards.

Safety glasses with side-
) ) Contact lenses should not be
Eyes/Face shields or chemical safety ]
) worn.[1] A face shield must be
goggles and a face shield.

used in conjunction with

glasses or goggles.

Inspect gloves before use. Use
proper glove removal

technique to avoid skin

Hands Chemical-resistant gloves. )
contact. Dispose of
contaminated gloves after use.
[1]
] ) Wear long-sleeved shirts and
Body Protective clothing, lab coat.

pants to minimize skin contact.

Use components tested and
approved under appropriate
government standards such as

Respiratory Dust mask or respirator. NIOSH (US) or CEN (EU).[1]
[2] Required when handling
the powder form to avoid

inhalation.

Operational Plan: Safe Handling from Receipt to Use

A systematic workflow is crucial for safely handling Speed DiO in the laboratory.
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Caption: Workflow for Safe Handling of Speed DiO.
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Step-by-Step Protocol:

e Receiving and Storage: Upon receipt, inspect the container for damage. Store Speed DiO at
4°C, protected from light, especially when in solution.[1][3]

e Donning Required PPE: Before handling, put on all personal protective equipment as
detailed in the table above.

o Workspace Preparation: Ensure a well-ventilated work area, preferably a chemical fume
hood, to avoid inhalation of dust or vapors.[4]

» Weighing and Solution Preparation: Handle the powder form with care to avoid creating dust.
Prepare solutions in a solvent like DMSO or ethanol.

o Cell/Tissue Labeling: When labeling cells or tissues, follow established laboratory protocols
for the specific application.

» Decontamination of Workspace: After use, decontaminate all surfaces and equipment with
an appropriate cleaning agent.

o Waste Disposal: Dispose of all waste, including unused solutions and contaminated
materials, in accordance with local, regional, and national regulations.[5]

» Doffing and Disposing of PPE: Remove and dispose of gloves and any other disposable PPE
as contaminated waste. Wash hands thoroughly after handling is complete.[1]

Hazard Identification and First Aid

Speed DiO presents several health hazards that users must be aware of.
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Hazard

Description

First Aid Measures

Harmful if Swallowed

May cause harm if ingested.

Do NOT induce vomiting. If
vomiting occurs, keep head
low to prevent aspiration.[4]
Seek immediate medical

attention.

Causes Serious Eye Irritation

Can cause significant irritation

upon contact with eyes.

Immediately flush eyes with
plenty of water for several
minutes, removing contact
lenses if present and easy to
do so. Continue rinsing.[5]

Seek medical attention.

Harmful in Contact with Skin

May be harmful if absorbed
through the skin.

Immediately remove all
contaminated clothing. Flush
skin with running water and

soap if available.[4]

Harmful if Inhaled

Inhalation of dust may be

harmful.

Remove the person to fresh air
and keep them comfortable for
breathing.[5] Seek medical

attention if symptoms persist.

Disposal Plan

Proper disposal of Speed DiO and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.

Waste Streams and Disposal Procedures:
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Waste Type

Disposal Container

Disposal Procedure

Unused Solid Speed DiO

Labeled hazardous chemical

waste container.

Dispose of through an

approved waste disposal plant.

Speed DiO Solutions

Labeled hazardous liquid

chemical waste container.

Do not pour down the drain.[1]
Dispose of through an

approved waste disposal plant.

Contaminated Labware (e.qg.,

pipette tips, tubes)

Labeled solid hazardous waste

container.

Segregate from non-

hazardous waste.

Contaminated PPE (e.g.,

gloves)

Labeled solid hazardous waste

container.

Dispose of as contaminated
waste in accordance with

laboratory procedures.[1]

Always consult your institution's Environmental Health and Safety (EHS) department for

specific disposal guidelines and procedures. Proper labeling of all waste containers with the

chemical name and associated hazards is mandatory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1148126#personal-protective-equipment-for-
handling-speed-dio]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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